Cas no 2877702-16-2 (4-{[1-(3,5-dichloropyridin-2-yl)azetidin-3-yl]oxy}pyridine-2-carbonitrile)

4-{[1-(3,5-Dichloropyridin-2-yl)azetidin-3-yl]oxy}pyridine-2-carbonitrile is a heterocyclic compound featuring a pyridine core substituted with a dichloropyridinyl-azetidinyl ether linkage and a nitrile functional group. This structure confers potential utility in agrochemical and pharmaceutical research, particularly as an intermediate in the synthesis of biologically active molecules. The presence of electron-withdrawing groups (chloro and nitrile) enhances its reactivity in nucleophilic substitution and coupling reactions. Its rigid azetidine spacer may improve binding affinity in target interactions. The compound's well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. Suitable for controlled derivatization, it offers researchers a versatile scaffold for developing novel active ingredients.
4-{[1-(3,5-dichloropyridin-2-yl)azetidin-3-yl]oxy}pyridine-2-carbonitrile structure
2877702-16-2 structure
Product Name:4-{[1-(3,5-dichloropyridin-2-yl)azetidin-3-yl]oxy}pyridine-2-carbonitrile
CAS No:2877702-16-2
MF:C14H10Cl2N4O
MW:321.161400318146
CID:5330795
PubChem ID:165435016
Update Time:2025-10-30

4-{[1-(3,5-dichloropyridin-2-yl)azetidin-3-yl]oxy}pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • F6709-5951
    • 2877702-16-2
    • AKOS040860030
    • 4-{[1-(3,5-dichloropyridin-2-yl)azetidin-3-yl]oxy}pyridine-2-carbonitrile
    • 4-[[1-(3,5-Dichloro-2-pyridinyl)-3-azetidinyl]oxy]-2-pyridinecarbonitrile
    • Inchi: 1S/C14H10Cl2N4O/c15-9-3-13(16)14(19-6-9)20-7-12(8-20)21-11-1-2-18-10(4-11)5-17/h1-4,6,12H,7-8H2
    • InChI Key: GIZVDIGIGHRMBX-UHFFFAOYSA-N
    • SMILES: C1(C#N)=NC=CC(OC2CN(C3=NC=C(Cl)C=C3Cl)C2)=C1

Computed Properties

  • Exact Mass: 320.0231663g/mol
  • Monoisotopic Mass: 320.0231663g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 62Ų

Experimental Properties

  • Density: 1.51±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 513.4±50.0 °C(Predicted)
  • pka: 2.91±0.10(Predicted)

4-{[1-(3,5-dichloropyridin-2-yl)azetidin-3-yl]oxy}pyridine-2-carbonitrile Pricemore >>

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Additional information on 4-{[1-(3,5-dichloropyridin-2-yl)azetidin-3-yl]oxy}pyridine-2-carbonitrile

4-{[1-(3,5-Dichloropyridin-2-yl)azetidin-3-yl]oxy}pyridine-2-carbonitrile: A Comprehensive Overview

The compound 4-{[1-(3,5-dichloropyridin-2-yl)azetidin-3-yl]oxy}pyridine-2-carbonitrile (CAS No. 2877702-16-2) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a pyridine ring system with an azetidine moiety and a cyano group, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of such compounds in the field of medicinal chemistry. The azetidine ring in the molecule is known for its rigidity and ability to form stable conformations, which are crucial for drug design. Additionally, the cyano group attached to the pyridine ring enhances the compound's electronic properties, making it an attractive candidate for applications in electronic materials and sensors.

The synthesis of 4-{[1-(3,5-dichloropyridin-2-yl)azetidin-3-yl]oxy}pyridine-2-carbonitrile involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for downstream applications. The use of advanced purification techniques, such as chromatography and crystallization, has further enhanced the quality of the final product.

In terms of biological activity, this compound has shown promising results in preliminary assays. Its ability to interact with specific protein targets suggests potential applications in drug discovery. Furthermore, the dichloropyridine moiety contributes to the compound's stability and selectivity, making it a valuable tool in medicinal chemistry research.

From a structural perspective, the molecule's pyridine ring provides a platform for further functionalization. This feature has led to its use as an intermediate in the synthesis of more complex molecules with diverse functionalities. The combination of these structural elements makes CAS No. 2877702-16-2 a versatile compound with wide-ranging applications in both academic and industrial settings.

Looking ahead, ongoing research is focused on exploring the compound's potential in advanced materials science. Its unique electronic properties make it a strong candidate for use in organic electronics and optoelectronic devices. Additionally, efforts are being made to investigate its compatibility with existing manufacturing processes, which could pave the way for large-scale production and commercialization.

In conclusion, 4-{[1-(3,5-dichloropyridin-2-yl)azetidin-3-yl]oxy}pyridine-2-carbonitrile (CAS No. 2877702-16-2) is a remarkable compound with significant potential across multiple disciplines. Its versatile structure and promising biological activity position it as a key player in future scientific advancements.

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